2,3-Dicyano-5-chloro-6-isopropoxypyrazine

• Molecular Formula: C9H7ClN4O
• Molecular Weight: 222.63 g/mol
• IUPAC Name: 5-chloro-6-propan-2-yloxypyrazine-2,3-dicarbonitrile
• InChI: InChI=1S/C9H7ClN4O/c1-5(2)15-9-8(10)13-6(3-11)7(4-12)14-9/h5H,1-2H3
• InChI Key: JUUNPNLOSQSPRT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=NC(=C(N=C1Cl)C#N)C#N

Description

2,3-Dicyano-5-chloro-6-isopropoxypyrazine is a useful research compound. Its molecular formula is C9H7ClN4O and its molecular weight is 222.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Isopropanol (50 ml) was added to 1.99 g (0.01 mole) of 2,3-dicyano-5,6-dichloropyrazine, and the mixture was refluxed for 10 hours. After the reaction, the isopropanol was distilled off under reduced pressure. The crude product obtained (1.14 g) was chromatographed on a column of silica gel using benzene-n-hexane as an eluent to afford 1.00 g (yield 45%) of 2,3-dicyano-5-chloro-6-isopropoxypyrazine.